Cas no 946349-23-1 (3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 946349-23-1
• MF: C₁₈H₁₉ClN₂O₃S
• MW: 378.873062372208
• CID: 5514746
• Update Time: 2025-08-03

3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
• 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H19ClN2O3S/c1-2-18(22)21-10-4-5-13-8-9-15(12-17(13)21)20-25(23,24)16-7-3-6-14(19)11-16/h3,6-9,11-12,20H,2,4-5,10H2,1H3
• InChI Key： QJXIBDSROGETQL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=CC=CC(Cl)=C1

Additional information on 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Research Brief on 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS: 946349-23-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS: 946349-23-1) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, with the molecular formula C18H19ClN2O3S, belongs to the class of sulfonamide derivatives, which are known for their diverse pharmacological properties. Recent studies have explored its synthesis via multi-step organic reactions, optimizing yields and purity for further biological evaluation. The structural elucidation of this compound has been confirmed through spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical identity and stability under various conditions.

In vitro studies have demonstrated that 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown significant inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, preliminary data indicate its ability to modulate other biological targets, such as kinases and GPCRs, which are critical in cancer and metabolic disorders.

Further investigations into the compound's pharmacokinetic properties reveal favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Recent preclinical studies have evaluated its efficacy in animal models of inflammation and pain, with promising results that warrant further clinical exploration. The compound's low toxicity profile at therapeutic doses also positions it as a viable candidate for drug development.

In conclusion, 3-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide represents a promising lead compound in the sulfonamide class, with potential applications in inflammation, oncology, and beyond. Future research should focus on refining its pharmacokinetic properties and expanding its therapeutic scope through targeted modifications and combination therapies. This brief underscores the compound's potential to address unmet medical needs and contribute to the next generation of small-molecule therapeutics.